Cas no 1854550-83-6 (2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl]-)

• Product Name: 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl]-
• CAS No: 1854550-83-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5295848
• Update Time: 2025-08-05

2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl]-

• Inchi： 1S/C13H14N2O2/c14-12-6-7-13(16)15(8-12)10-17-9-11-4-2-1-3-5-11/h1-8H,9-10,14H2
• InChI Key： UEHWFWZVYIZGIF-UHFFFAOYSA-N
• SMILES： C1(=O)N(COCC2=CC=CC=C2)C=C(N)C=C1

Additional information on 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl]-

Introduction to 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl]- (CAS No. 1854550-83-6)

2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the pyridinone class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates both amino and phenylmethoxy methyl functional groups, which contribute to its reactivity and potential biological activity.

The chemical identity of CAS No. 1854550-83-6 is a testament to its distinct molecular formula and properties. This compound has been extensively studied for its potential in various therapeutic areas, particularly in the development of novel pharmaceutical agents. The presence of the amino group at the 5-position and the phenylmethoxy methyl moiety at the 1-position enhances its utility as a synthetic intermediate and a pharmacophore in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] has emerged as a promising candidate in this context. Its structural features make it a valuable scaffold for designing molecules that can interact with biological targets in a highly specific manner. This specificity is crucial for minimizing off-target effects, which are often responsible for adverse drug reactions.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are key players in numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. The unique structural features of 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] allow it to bind to enzyme active sites with high affinity, making it an attractive candidate for enzyme-based therapies. For instance, studies have shown that derivatives of this compound can inhibit certain kinases, which are overactive in various cancers.

The pharmacokinetic properties of CAS No. 1854550-83-6 are also worth noting. Its molecular structure suggests that it may exhibit good oral bioavailability, which is essential for drugs intended for systemic administration. Additionally, the presence of polar functional groups enhances its solubility in water, facilitating absorption and distribution throughout the body.

Recent advancements in computational chemistry have further enhanced the understanding of how 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high precision, suggesting its potential as a lead compound for drug development. These studies have also identified key interactions between the compound and its target proteins, providing insights into its mechanism of action.

In vitro studies have demonstrated the potential of CAS No. 1854550-83-6 as an anti-inflammatory agent. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic option for these conditions.

The synthesis of 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. These methods include multi-step organic synthesis coupled with modern purification techniques such as chromatography and recrystallization.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed various parameters, including acute toxicity, chronic toxicity, and carcinogenicity. The results indicate that CAS No. 1854550-83-6 is well-tolerated at relevant doses, making it a promising candidate for further clinical development.

The regulatory landscape for pharmaceutical compounds like 2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical use. Regulatory agencies such as the FDA and EMA provide guidelines that must be followed during the development process.

The future prospects for CAS No. 1854550-83-6 are bright, with ongoing research aimed at exploring its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion,2(1H)-Pyridinone, 5-amino-1-[(phenylmethoxy)methyl] represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its role as a scaffold for drug design continues to inspire innovation in medicinal chemistry.